Cas no 1214264-88-6 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine structure
1214264-88-6 structure
Product Name:2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine
CAS No:1214264-88-6
MF:C16H20B2N2O2
MW:293.964203834534
MDL:MFCD27980593
CID:3165727
Update Time:2025-04-21

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine Chemical and Physical Properties

Names and Identifiers

    • (pin)B-B(dan)
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
    • 1-pinacolato-2-(1,8)diamo-naphthalenylborane
    • AMTB863
    • C16H20B2N2
    • OR310571
    • AK165241
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-2,3-dihydro-1,3-diaza-2-bora-1H-phenalene
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxa
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine
    • MDL: MFCD27980593
    • Inchi: 1S/C16H20B2N2O2/c1-15(2)16(3,4)22-18(21-15)17-19-12-9-5-7-11-8-6-10-13(20-17)14(11)12/h5-10,19-20H,1-4H3
    • InChI Key: WWUSOISWGYNXKX-UHFFFAOYSA-N
    • SMILES: O1B(B2NC3C=CC=C4C=CC=C(C=34)N2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 410
  • Topological Polar Surface Area: 42.5

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine Security Information

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine Pricemore >>

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